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Compound of Interest

Compound Name: Pyridine-2-carbonyl chloride

Cat. No.: B3041449 Get Quote

This guide provides critical safety and logistical information for the handling of Pyridine-2-
carbonyl chloride, a corrosive and hazardous chemical. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

in a laboratory setting. Adherence to these guidelines is imperative to minimize risks and

ensure proper disposal.

Hazard Identification and Safety Data
Pyridine-2-carbonyl chloride is a corrosive solid that can cause severe skin burns and eye

damage.[1][2][3][4][5] It is also harmful if swallowed and may cause respiratory irritation.[1][6]

The hydrochloride salt is also classified as an oral acute toxicant.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3041449?utm_src=pdf-interest
https://www.benchchem.com/product/b3041449?utm_src=pdf-body
https://www.benchchem.com/product/b3041449?utm_src=pdf-body
https://www.benchchem.com/product/b3041449?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR20043_msds.pdf
https://www.tcichemicals.com/BE/en/sds/P0619_EU_6N.pdf
https://www.guidechem.com/encyclopedia/pyridine-2-carbonyl-chloride-h-dic126459.html
https://www.tcichemicals.com/AT/en/p/P0619
https://www.tcichemicals.com/CA/en/p/P0619
https://store.apolloscientific.co.uk/storage/msds/OR20043_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-2-carbonyl-chloride
https://www.echemi.com/sds/pyridine-2-carbonyl-chloride-hydrochloride-pd180521134204.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name Pyridine-2-carbonyl chloride

Synonyms
2-Pyridinecarboxylic acid chloride, Picolinoyl

chloride

CAS Number 29745-44-6

Molecular Formula C6H4ClNO

Hazard Statements

H290: May be corrosive to metalsH302: Harmful

if swallowedH314: Causes severe skin burns

and eye damageH335: May cause respiratory

irritation

Signal Word Danger

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against the hazards associated with Pyridine-2-
carbonyl chloride. The following PPE must be worn at all times when handling this chemical.

Protection Type Specific Requirements

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards. A face shield is required when there

is a risk of splashing.[2][7]

Skin Protection
Fire/flame resistant and impervious clothing. A

lab coat should be worn.[7][8]

Hand Protection
Chemical impermeable gloves (e.g., nitrile) must

be inspected before use.[2][7][8][9]

Respiratory Protection

A full-face respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[2][7]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Pyridine-2-carbonyl chloride is crucial for safety. The

following workflow outlines the necessary steps from preparation to disposal.
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Preparation

Handling

Storage Disposal

Work in a well-ventilated area
(fume hood)

Don appropriate PPE

Prepare spill kit

Weigh chemical in a closed system
if possible

Proceed to handling

Use non-sparking tools

Avoid contact with skin and eyes

Store in a tightly closed, original container

After use

Collect waste in a suitable, labeled container

Generate waste

Keep in a cool, dry, well-ventilated place

Store away from incompatible materials

Dispose of contents/container to an approved
waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pyridine-2-carbonyl chloride.
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Experimental Protocols
1. Safe Handling and Use:

Always work in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Wear all prescribed personal protective equipment (PPE).[2][7][8]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent ignition.[7]

Do not eat, drink, or smoke when using this product.[1][7]

Wash hands thoroughly after handling.[1][7]

2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

Some sources recommend refrigeration (2-8°C).[10]

Keep away from incompatible materials such as water, strong bases, and strong oxidizing

agents.[11]

Do not use aluminum or galvanized containers.[1]

3. Spill and Emergency Procedures:

Spill: In case of a spill, evacuate the area and remove all sources of ignition.[1][7] Use dry

clean-up procedures and avoid generating dust.[1] Collect the spilled material in a suitable,

labeled container for disposal.[1][7]

Skin Contact: Immediately flush the affected area with large amounts of water and remove

contaminated clothing.[1] Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]
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Inhalation: Move the person to fresh air.[7] If breathing is difficult, give oxygen. Seek

immediate medical attention.[2][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][2] Seek immediate medical

help.[7]

Disposal Plan
All waste containing Pyridine-2-carbonyl chloride must be treated as hazardous waste.

Waste Collection: Collect waste material in a suitable and closed container that is properly

labeled.[1][7]

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, regional, and national regulations.[5][7][12][13] Do not let the

chemical enter drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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